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For Researchers, Scientists, and Drug Development Professionals

Introduction: Tellurium-132 (¹³²Te) is a significant radioisotope, primarily known as a fission

product in nuclear reactors and nuclear weapons testing. Its relatively short half-life and the

radioactive nature of its daughter product, Iodine-132, make it of considerable interest in

nuclear medicine, environmental monitoring, and safety assessments for nuclear facilities. For

instance, ¹³²Te has been identified as the third-largest radionuclide release during the

Fukushima Daiichi Nuclear Power Plant accident, contributing to radiation dose in the early

stages of the event[1]. This guide provides a comprehensive technical overview of the nuclear

decay properties of Tellurium-132, its decay scheme, and the experimental methodologies

used to characterize it.

Quantitative Data Summary
The fundamental nuclear and decay properties of Tellurium-132 are summarized in the table

below. These values are compiled from various nuclear data sources.
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Property Value Units

Half-Life (T½) 3.204 ± 0.013 Days

78.2 Hours

Decay Mode Beta minus (β⁻) 100%

Daughter Nuclide Iodine-132 (¹³²I) -

Decay Energy (Q-value) 0.493 - 0.518 MeV

Spin and Parity 0+ -

Parent Nuclides
Antimony-132 (¹³²Sb),

Californium-252 (²⁵²Cf)
-

Atomic Mass 131.9085 u

Data sourced from references[2][3][4][5][6].

Decay Scheme of Tellurium-132
Tellurium-132 decays exclusively via beta minus (β⁻) emission. In this process, a neutron

within the ¹³²Te nucleus is converted into a proton, releasing an electron (beta particle) and an

electron antineutrino. This transformation increases the atomic number by one, transmuting

Tellurium (Z=52) into Iodine (Z=53), while the mass number remains 132.

The decay does not proceed directly to the ground state of its daughter, Iodine-132. Instead,

the beta decay of ¹³²Te populates an excited nuclear level of ¹³²I[7]. This excited state is highly

unstable and rapidly de-excites to the ¹³²I ground state through a cascade of gamma-ray

emissions[7].

The daughter nuclide, Iodine-132, is also radioactive, with a half-life of approximately 2.30

hours[3]. It subsequently undergoes its own beta decay, transforming into the stable nuclide

Xenon-132 (¹³²Xe). This sequential decay is a critical consideration in applications and risk

assessments involving ¹³²Te.
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Caption: Decay chain of Tellurium-132 to stable Xenon-132.

Experimental Protocols
The characterization of ¹³²Te's decay properties relies on established nuclear physics

techniques. The primary methods involve radiation spectrometry and coincidence counting.

Half-Life Determination
The half-life of ¹³²Te is determined by measuring the decrease in its activity over a period of

time.

Source Preparation: A sample of ¹³²Te is first isolated. This can be achieved through the

chemical separation of tellurium from fission products or by producing it via neutron

activation of a stable tellurium isotope. For high-precision measurements, mass separation is

employed to ensure the isotopic purity of the source[8].

Activity Measurement: The activity of the ¹³²Te sample is measured at regular intervals using

a high-resolution gamma-ray spectrometer, typically a High-Purity Germanium (HPGe)

detector. The spectrometer does not detect the beta particles from ¹³²Te directly but

measures the characteristic gamma rays emitted by its daughter, ¹³²I, as it de-excites. Since

¹³²I (T½ = 2.30 h) is in transient equilibrium with its parent ¹³²Te (T½ = 3.204 d), the decay

rate of the parent can be determined by observing the daughter's gamma emissions.
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Data Analysis: The count rate of a specific gamma-ray peak is recorded over time. The

natural logarithm of the count rate is plotted against time. The data points form a straight line,

and the slope of this line is equal to the negative of the decay constant (λ). The half-life (T½)

is then calculated using the formula: T½ = ln(2) / λ.

Decay Energy (Q-value) Measurement
Determining the total energy released in the decay (Q-value) requires measuring the energy of

the emitted beta particles.

Beta-Gamma (β-γ) Coincidence Spectroscopy: This is a powerful method used to

reconstruct the decay scheme and measure beta endpoint energies[8].

Experimental Setup: The setup involves a beta detector (e.g., a plastic scintillator or silicon

detector) and a gamma detector (e.g., HPGe detector) positioned close to the ¹³²Te

source. The electronic signals from both detectors are processed through a coincidence

circuit, which records events only when a beta particle and a gamma ray are detected

within a very short time window of each other.

Methodology: By "gating" on a specific gamma-ray peak detected by the HPGe detector,

one can isolate the beta spectrum that directly feeds the nuclear level from which that

gamma ray is emitted. The endpoint of this beta spectrum is then measured. The total

decay energy (Qβ) is the sum of the beta endpoint energy and the energy of the

corresponding excited level in the daughter nucleus. This technique is crucial for mapping

the energy levels in ¹³²I that are populated by the decay of ¹³²Te[8].

The experimental workflow for these measurements is outlined in the diagram below.
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Caption: Workflow for experimental determination of ¹³²Te properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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